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Compound of Interest

Compound Name: N-Trityl-L-serine methyl ester

Cat. No.: B153673

N-Trityl-L-serine methyl ester serves two primary roles in advanced organic synthesis:

N-Terminal Protection in Peptide Synthesis: The triphenylmethyl (trityl, Trt) group is an acid-labile protecting group. Its bulk and specific reactivity al

protecting groups, such as Boc (tert-butyloxycarbonyl) or Fmoc (9-fluorenylmethyloxycarbonyl), intact.[1][2] This orthogonality is crucial for complex

these operations.

Chiral Building Block: As a derivative of the natural amino acid L-serine, it provides a readily available source of chirality, which is essential for the d

The trityl group's lability is tunable; derivatives like Methoxytrityl (MMT) and Dimethoxytrityl (DMT) are even more acid-sensitive, offering a spectrum o

enhance the solubility of the amino acid derivative in organic solvents and facilitate purification by crystallization.[2]

Commercial Suppliers and Initial Evaluation
A multitude of chemical suppliers offer N-Trityl-L-serine methyl ester. However, not all suppliers are equivalent in terms of quality, documentation, a

frequently supply this reagent for research and development purposes.

Supplier Product Number (Example) Purity Specification (Typical)

Sigma-Aldrich (MilliporeSigma) 411345 99%

TCI America T2500 >98.0% (GC)

CymitQuimica T2500 >98.0% (GC)(T)

Hangzhou Sartort Biopharma - 99%

Expert Insight: When selecting a supplier, initial cost should not be the primary driver. For drug development professionals, consistency of supply, det

are critical. A supplier's ability to provide lot-specific analytical data (e.g., NMR, HPLC, optical rotation) before purchase is a strong indicator of a robu

Quality Control and In-House Validation: A Self-Validating System
Upon receiving a commercial lot of N-Trityl-L-serine methyl ester, in-house validation is a mandatory step to ensure its identity, purity, and stereoch

but independent verification protects against downstream experimental failure.

Key Analytical Techniques for Validation:
¹H NMR (Proton Nuclear Magnetic Resonance): This is the first and most critical step. It confirms the molecular structure. Key expected signals inc

diastereotopic protons of the -CH₂OH group, and the characteristic aromatic protons of the trityl group (7.2-7.5 ppm). The integration of these signa

Mass Spectrometry (MS): Confirms the molecular weight (361.43 g/mol ). Techniques like Electrospray Ionization (ESI-MS) should show the expec

Chiral HPLC (High-Performance Liquid Chromatography): This is essential for confirming enantiomeric purity. The presence of the D-enantiomer ca

molecule. The CoA should specify the enantiomeric excess (e.e.), which should ideally be >99%.

Optical Rotation: The specific rotation ([α]D) is a measure of the compound's chirality. For N-Trityl-L-serine methyl ester, a positive value of appro

this value could indicate racemization or the presence of chiral impurities.
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Melting Point: The melting point should be sharp and within the literature range of 148-150 °C.[3][4] A broad or depressed melting point suggests th

The following workflow diagram illustrates a logical process for evaluating and qualifying a new supplier or lot of this reagent.

Workflow for Evaluating a Commercial Supplier of N-Trityl-L-serine methyl 

Phase 1: Supplier Vetting

Phase 2: In-House QC

Phase 3: Qualification

Identify Potential Suppliers

Request Lot-Specific CoA & SDS
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Assess Purity, Analytical Methods, & Traceabilit

Order Sample & Perform Visual Inspection
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Reject Lot & Re-evalua

Spec

Confirm Identity & Purity (¹H NMR, MS)

Verify Stereochemical Integrity (Chiral HPLC, Optical Rotation)

Perform Small-Scale Test Reaction

If QC Passes

QC Failure

Compare Results to Expected Outcome

Qualify Supplier/Lot for Project Use

Success Failure
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Caption: Workflow for evaluating a commercial supplier.
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Representative Experimental Protocol: Trityl Group Deprotection
This protocol details the removal of the N-trityl group to yield L-serine methyl ester hydrochloride, which can then be used in a subsequent peptide co

easily monitored by Thin Layer Chromatography (TLC) and confirmed by NMR of the product.

Objective: To deprotect N-Trityl-L-serine methyl ester in preparation for peptide synthesis.

Materials:

N-Trityl-L-serine methyl ester (1.0 eq)

Dichloromethane (DCM), anhydrous

Trifluoroacetic acid (TFA)

Diethyl ether

TLC plates (silica gel 60 F₂₅₄)

Mobile phase for TLC: e.g., 10% Methanol in DCM

Visualizing agent: Potassium permanganate stain

Procedure:

Dissolution: Dissolve N-Trityl-L-serine methyl ester (e.g., 3.61 g, 10 mmol) in anhydrous DCM (50 mL) in a round-bottom flask equipped with a m

Causality: DCM is an excellent solvent for the starting material and is inert to the acidic conditions. Anhydrous conditions prevent unwanted side 

Cooling: Cool the solution to 0 °C using an ice-water bath.

Causality: The deprotection reaction is exothermic. Cooling helps to control the reaction rate and minimize potential side reactions.

Acid Addition: Slowly add trifluoroacetic acid (TFA, e.g., 1.5 eq, 1.14 mL, 15 mmol) dropwise to the stirred solution. The solution will typically turn ye

Causality: TFA is a strong acid that effectively cleaves the acid-labile trityl group.[2][8] Using a slight excess ensures the reaction goes to comple

stabilized by the three phenyl rings.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC. Spot the starting

ester, will have a much lower Rf value (it will stay closer to the baseline) than the starting material. The reaction is complete when the starting mate

Trustworthiness: TLC provides a rapid and reliable visual confirmation of the conversion of the non-polar starting material to the polar product. Th

Work-up (Precipitation): Once the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM an

Causality: The product, L-serine methyl ester hydrochloride (or trifluoroacetate salt), is insoluble in diethyl ether, while the triphenylmethanol bypr

separating it from the cleaved protecting group.

Isolation: Collect the precipitated white solid by vacuum filtration. Wash the solid with additional cold diethyl ether to remove any remaining soluble 

Drying: Dry the resulting white solid under high vacuum to yield L-serine methyl ester hydrochloride (or trifluoroacetate salt). Confirm the structure o

trityl group should be absent.

Handling, Storage, and Stability
Proper handling and storage are crucial to maintain the integrity of N-Trityl-L-serine methyl ester.
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Storage: The compound should be stored as a lyophilized powder in a tightly sealed container at low temperatures, typically between 2-8°C for sho

to protect it from moisture, as the ester is susceptible to hydrolysis.

Handling: Due to its fine powder nature, it is advisable to handle the compound in a well-ventilated area or a fume hood to avoid inhalation.[11] We

glasses, and a lab coat.[11] Before opening, allow the container to warm to room temperature in a desiccator to prevent condensation of atmosphe

By implementing this comprehensive approach to sourcing, validation, and application, researchers can ensure the quality of their N-Trityl-L-serine m
in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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